Cas no 62141-12-2 (1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester)
62141-12-2 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester
CAS No:62141-12-2
MF:C15H14N4O2
MW:282.29726266861
CID:456732
PubChem ID:12329553
Update Time:2025-04-19
1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester
- ethyl 2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)acetate
- Ethyl (1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)acetate
- 62141-12-2
- DTXSID10490312
-
- Inchi: 1S/C15H14N4O2/c1-2-21-14(20)8-13-12-9-18-19(15(12)17-10-16-13)11-6-4-3-5-7-11/h3-7,9-10H,2,8H2,1H3
- InChI Key: JCYDDBHXHIQNSV-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1=C2C=NN(C3C=CC=CC=3)C2=NC=N1)=O
Computed Properties
- Exact Mass: 282.11182
- Monoisotopic Mass: 282.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 69.9
1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
62141-12-2 (1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester) Related Products
- 53645-78-6(1H-Pyrazolo[3,4-d]pyrimidine, 1,4-diphenyl-)
- 53645-75-3(1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-)
- 59026-74-3(Ethanone, 1-(6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)-)
- 53645-77-5(1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl-4-(phenylmethyl)-)
- 112633-63-3(1H-Pyrazolo[3,4-e]indolizine-4-carboxylicacid, 1-phenyl-)
- 21314-17-0(1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)
- 53645-79-7(1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl-)
- 59563-87-0(Methanone,(4-methoxyphenyl)(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)
- 59563-85-8(Methanone,(2-methoxyphenyl)(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)
- 59563-84-7(Methanone, phenyl(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)
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